7-(Benzyloxy)-4-chloro-6-methoxyquinazoline
Cat. No. B1278641
M. Wt: 300.74 g/mol
InChI Key: LBGIYCBNJBHZSZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08492560B2
Procedure details
7-Benzyloxy-6-methoxy-3,4-dihydroquinazolin-4-one (35 g, 124 mmol) was suspended in thionyl chloride (440 ml) and DMF (1.75 ml) and heated at reflux for 4 hours. The thionyl chloride was evaporated under vacuum and the residue azeotroped with toluene three times. The residue was dissolved in NMP (250 ml) to give a solution of 7-benzyloxy-4-chloro-6-methoxyquinazoline.
Quantity
35 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:8][C:9]1[CH:18]=[C:17]2[C:12]([C:13](=O)[NH:14][CH:15]=[N:16]2)=[CH:11][C:10]=1[O:20][CH3:21])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.CN(C=O)C.S(Cl)([Cl:29])=O>>[CH2:1]([O:8][C:9]1[CH:18]=[C:17]2[C:12]([C:13]([Cl:29])=[N:14][CH:15]=[N:16]2)=[CH:11][C:10]=1[O:20][CH3:21])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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35 g
|
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)OC1=C(C=C2C(NC=NC2=C1)=O)OC
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Step Two
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Name
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Quantity
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1.75 mL
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Type
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reactant
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Smiles
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CN(C)C=O
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Step Three
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Name
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Quantity
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440 mL
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 4 hours
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Duration
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4 h
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CUSTOM
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Type
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CUSTOM
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Details
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The thionyl chloride was evaporated under vacuum
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CUSTOM
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Type
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CUSTOM
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Details
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the residue azeotroped with toluene three times
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The residue was dissolved in NMP (250 ml)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C1=CC=CC=C1)OC1=C(C=C2C(=NC=NC2=C1)Cl)OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
